2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide

• IUPAC Name: 2-[4-[(4-methoxyphenyl)methylcarbamoylamino]phenyl]-N-(2,2,2-trifluoroethyl)acetamide
• InChI: InChI=1S/C19H20F3N3O3/c1-28-16-8-4-14(5-9-16)11-23-18(27)25-15-6-2-13(3-7-15)10-17(26)24-12-19(20,21)22/h2-9H,10-12H2,1H3,(H,24,26)(H2,23,25,27)
• InChI Key: XEGMHXWFYIAOQD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NC2=CC=C(C=C2)CC(=O)NCC(F)(F)F
• Molecular Formula: C19H20F3N3O3
• Molecular Weight: 395.4 g/mol

Description

2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide, also known as TFA-1, is a small molecule inhibitor that has been developed for use in scientific research applications. TFA-1 has been shown to have a significant impact on the biochemical and physiological effects of certain cellular processes. In We will also discuss the current scientific research applications of TFA-1 and list future directions for its use.

Mechanism of Action

2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide is an inhibitor of certain proteins that play a role in cellular processes. 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide binds to these proteins and prevents them from functioning properly. This can lead to the suppression of certain cellular processes, such as cancer cell growth or immune cell activation.
Biochemical and Physiological Effects
2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide has been shown to have a significant impact on the biochemical and physiological effects of certain cellular processes. 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide has been shown to inhibit the activity of certain proteins that play a role in cancer cell growth. 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide has also been shown to have an impact on the activation of certain immune cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide in lab experiments is that it is a small molecule inhibitor, which makes it easier to work with than larger protein inhibitors. 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide is also highly specific, which means that it targets only the proteins that it is designed to inhibit. One limitation of using 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide in lab experiments is that it may not be effective in all types of cells or in all stages of cancer development.

Future Directions

There are many potential future directions for the use of 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide in scientific research. One area of research could be to explore the use of 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another area of research could be to explore the use of 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide in the treatment of other diseases, such as autoimmune disorders. Additionally, further research could be conducted to better understand the mechanism of action of 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide and to identify other proteins that it may be able to inhibit.

Synthesis Methods

The synthesis of 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide involves a series of chemical reactions that result in the formation of the final product. The first step in the synthesis process involves the reaction of 4-methoxybenzyl isocyanate with 4-aminophenol to form the intermediate compound 4-(4-methoxyphenyl)ureido)phenol. This intermediate compound is then reacted with 2,2,2-trifluoroethylamine and acetic anhydride to form the final product, 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide.

Scientific Research Applications

2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide has been shown to have a significant impact on the biochemical and physiological effects of certain cellular processes. 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide has been used in scientific research to study the role of certain proteins in cancer cells. 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide has been shown to inhibit the activity of these proteins, which can lead to the suppression of cancer cell growth. 2-(4-(3-(4-methoxybenzyl)ureido)phenyl)-N-(2,2,2-trifluoroethyl)acetamide has also been used in studies of the immune system, where it has been shown to have an impact on the activation of certain immune cells.